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Compound of Interest

Compound Name: N-Desmethyl Apalutamide-d4

Cat. No.: B12375714

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the deuterated active metabolite of
Apalutamide, N-Desmethyl Apalutamide-d4. It is primarily intended for researchers and
scientists in the fields of oncology, pharmacology, and drug development who require this
compound as an internal standard for pharmacokinetic and bioanalytical studies. This
document outlines key suppliers, their product specifications, and detailed experimental
protocols for its quantification.

Introduction to N-Desmethyl Apalutamide-d4

N-Desmethyl Apalutamide is the primary active metabolite of Apalutamide, a potent non-
steroidal antiandrogen used in the treatment of prostate cancer.[1][2] The formation of this
metabolite is predominantly mediated by cytochrome P450 enzymes CYP2C8 and CYP3A4.[1]
[2] While it is a less potent antagonist of the androgen receptor compared to its parent
compound, it contributes significantly to the overall activity of Apalutamide.[1][2] The deuterated
version, N-Desmethyl Apalutamide-d4, serves as an ideal internal standard for bioanalytical
methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), ensuring
accurate quantification in complex biological matrices.
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Supplier and Availability of N-Desmethyl

Apalutamide-d4

The following table summarizes the availability of N-Desmethyl Apalutamide-d4 from various

suppliers. Please note that availability and product details are subject to change, and it is

recommended to inquire directly with the suppliers for the most current information.

CAS

Molecular

. Catalog Molecular . Stated
Supplier Number Weight ( R
Number Formula Availability
(Unlabelled) g/mol )
Simson
1332391-11- C20HoDaF4Ns Custom
Pharma A1660010 467.43 ]
o 0:2S Synthesis
Limited
1332391-11- N N Enquire for
Clearsynth CS-T-95920 Not Specified  Not Specified
status|[3]
MedchemExp N N » Enquire for
HY-W754151  Not Specified  Not Specified  Not Specified
ress status[4]

Experimental Protocols: Quantification of
Apalutamide and N-Desmethyl Apalutamide in
Human Plasma by LC-MS/MS

The following is a detailed methodology for the simultaneous quantification of Apalutamide and

its active metabolite, N-Desmethyl Apalutamide, in human plasma using a validated LC-MS/MS

method. N-Desmethyl Apalutamide-d4 is a suitable internal standard for this assay. This

protocol is based on established methods in the scientific literature.[5][6]

Materials and Reagents

e Analytes: Apalutamide, N-Desmethyl Apalutamide

 Internal Standard (IS): N-Desmethyl Apalutamide-d4
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e Solvents: Acetonitrile (HPLC or LC-MS grade), Methanol (HPLC grade), Dimethyl sulfoxide
(DMSO)

o Additives: Formic acid

e Matrix: Drug-free human plasma

Preparation of Solutions

e Primary Stock Solutions (1 mg/mL): Separately weigh and dissolve Apalutamide and N-
Desmethyl Apalutamide in a small volume of DMSO. Subsequently, bring to the final volume
with methanol to achieve a concentration of 1 mg/mL.[5]

 Internal Standard Stock Solution: Prepare a stock solution of N-Desmethyl Apalutamide-d4
in methanol.

» Working Standard Solutions: Prepare intermediate working standard solutions by serially
diluting the primary stock solutions with a methanol/water or acetonitrile/water mixture.[5]

» Calibration Curve (CC) Standards: Prepare CC standards by spiking blank human plasma
with the appropriate working standard solutions.[5]

e Quality Control (QC) Samples: Prepare QC samples in blank human plasma at a minimum of
three concentration levels: Low (LQC), Medium (MQC), and High (HQC).[5]

Sample Preparation: Protein Precipitation

e To a 100 pL aliquot of plasma sample (CC, QC, or study sample), add the internal standard
solution.

e Add 300 pL of acetonitrile to precipitate the plasma proteins.
e Vortex the mixture for 1 minute.
o Centrifuge the samples at 12,000 rpm for 10 minutes.

o Carefully transfer 100 pL of the clear supernatant to an autosampler vial for LC-MS/MS
analysis.[5]
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LC-MS/MS Conditions

Liquid Chromatography System: A standard HPLC or UHPLC system.
Column: A suitable C18 analytical column (e.g., Inertsil C18).[7]
Mobile Phase: A binary mobile phase system consisting of:

o Solvent A: 0.1% formic acid in water

o Solvent B: 0.1% formic acid in acetonitrile[6]

o Run in an isocratic or gradient mode at a flow rate of 0.4 mL/min.[6]
Injection Volume: 1 pL[6]

Column Temperature: 30°CJ[8]

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source operating in positive ion mode.[6]

lonization Source Parameters:

o lon Spray Voltage: 5,500 V[6]

o Temperature: 500°C[6]

Multiple Reaction Monitoring (MRM) Transitions:

o Apalutamide: m/z 478 — 450 (quantifier), 478 — 221 (qualifier)[6]

o N-Desmethyl Apalutamide: m/z 464.1 — 435.9 (quantifier), 464.1 - 207.1 (qualifier)[6]

o N-Desmethyl Apalutamide-d4 (IS): The precursor and product ions for the deuterated
internal standard should be determined by direct infusion and will be slightly higher than
the non-deuterated metabolite.

Visualizations
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Experimental Workflow

The following diagram illustrates the key steps in the LC-MS/MS workflow for the quantification
of Apalutamide and N-Desmethyl Apalutamide.

LC-MS/MS Analysis

Click to download full resolution via product page

Caption: LC-MS/MS workflow for Apalutamide and its metabolite quantification.

Signhaling and Metabolism Pathway

This diagram illustrates the metabolic conversion of Apalutamide to its active metabolite, N-
Desmethyl Apalutamide, and their subsequent action on the androgen receptor.
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Caption: Metabolic pathway and mechanism of action of Apalutamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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